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2-Methyl-5-nitrobenzenesulfonic

acid

Cat. No.: B047223 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 2-Methyl-5-
nitrobenzenesulfonic Acid

Abstract
This technical guide provides a comprehensive analysis of 2-Methyl-5-nitrobenzenesulfonic
acid (CAS No. 121-03-9), a pivotal chemical intermediate in the synthesis of dyes and

fluorescent whitening agents.[1][2][3][4] Also known as 4-nitrotoluene-2-sulfonic acid, this

compound's utility is derived from its unique molecular architecture, featuring activating

(methyl) and deactivating (nitro, sulfonic acid) groups. This document details its fundamental

physicochemical properties, spectroscopic profile, synthesis, and key reactivity. Furthermore, it

presents authoritative, step-by-step protocols for its analytical determination via High-

Performance Liquid Chromatography (HPLC), providing researchers and drug development

professionals with a practical and in-depth resource.

Compound Identification and Chemical Structure
2-Methyl-5-nitrobenzenesulfonic acid is an aromatic sulfonic acid whose structure and

nomenclature are defined by the International Union of Pure and Applied Chemistry (IUPAC)

and the Chemical Abstracts Service (CAS).

IUPAC Name: 2-methyl-5-nitrobenzenesulfonic acid[1][5]
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Common Synonyms: 4-Nitrotoluene-2-sulfonic acid, p-Nitrotoluene-o-sulfonic acid, 5-Nitro-o-

toluenesulfonic acid, PNTOS[1][5][6]

CAS Number: 121-03-9[1][2][5][6][7][8]

Molecular Formula: C₇H₇NO₅S[1][2][5][7]

Molecular Weight: 217.20 g/mol [1][2][3][9]

Canonical SMILES: CC1=C(C=C(C=C1)--INVALID-LINK--[O-])S(=O)(=O)O[1][5]

InChI Key: ZDTXQHVBLWYPHS-UHFFFAOYSA-N[1][5]
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HPLC Analysis Workflow

Sample & Standard Preparation

HPLC System

Data Analysis
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(0.45 µm filter)
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Inject 10 µL
onto C18 Column

Isocratic Elution
(80:20 Water:ACN)

UV Detection
at 254 nm

Generate Calibration Curve
(R² ≥ 0.999)

Quantify Sample Peak Area

Calculate Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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